Benzene, 1-(dimethoxymethyl)-4-methyl-

• IUPAC Name: 1-(dimethoxymethyl)-4-methylbenzene
• InChI: InChI=1S/C10H14O2/c1-8-4-6-9(7-5-8)10(11-2)12-3/h4-7,10H,1-3H3
• InChI Key: MKZGLAOLSFUPRT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(OC)OC
• Molecular Formula: C10H14O2
• DSSTOX Substance ID: DTXSID7063009
• Molecular Weight: 166.22 g/mol
• CAS RN: 3395-83-3

Description

The compound Benzene, 1-(dimethoxymethyl)-4-methyl- is not directly mentioned in the provided papers. However, the papers do discuss various benzene derivatives with different substituents, which can provide insights into the behavior of benzene compounds with similar modifications. For instance, the synthesis and characterization of benzene derivatives with dimethylamino, methyl, and methoxy groups are discussed, which can be related to the compound due to the presence of methyl and methoxy groups .

Synthesis Analysis

The synthesis of benzene derivatives often involves reactions that introduce functional groups to the benzene ring. For example, the synthesis of 1,4-dimethyl-2,5-di{[2′-(3-pyridylmethylaminoformyl)phenoxyl]methyl}benzene perchlorate involved the formation of a complex molecule with multiple substituents, indicating the possibility of synthesizing complex benzene derivatives like Benzene, 1-(dimethoxymethyl)-4-methyl- through multi-step reactions . Similarly, the synthesis of 1-(dimethylarsino)-2-(methylphenylphosphino)benzene was achieved by reacting sodium dimethylarsenide with a chloro-substituted benzene derivative .

Molecular Structure Analysis

The molecular structure of benzene derivatives is often determined using X-ray crystallography. For example, the molecular and crystal structure of 1,8-dimethylfluoren-9-one was determined using X-ray diffractometric data . The structure of 1,4-dimethoxybenzene was also elucidated using X-ray crystallography, revealing the orientation of the methoxy groups in the plane of the benzene ring . These studies suggest that the molecular structure of Benzene, 1-(dimethoxymethyl)-4-methyl- could also be determined using similar techniques.

Chemical Reactions Analysis

Physical and Chemical Properties Analysis

The physical and chemical properties of benzene derivatives can be influenced by their substituents. For example, the crystal and molecular structure of 1,4-bis(1H-1,2,4-triazol-1-methyl)benzene revealed a dihedral angle between the planes of triazole and phenyl rings, which could affect the compound's physical properties . The synthesis and characterization of 1,3-bis((5,6-dimethyl-1H-benzo[d]imidazol-1-yl)methyl)benzene provided insights into its spectroscopic properties, which were analyzed using UV–Vis and infrared spectroscopy . These studies indicate that the physical and chemical properties of Benzene, 1-(dimethoxymethyl)-4-methyl- could be similarly analyzed using spectroscopic techniques.

Scientific Research Applications

Supramolecular Architecture

A study explored crystalline forms of benzene derivatives, highlighting their structures determined by X-ray diffraction. This research can contribute to understanding the supramolecular architecture of benzene-related compounds (Qian, Chen, Cui, & Zhu, 2012).

Electrochemical Applications

Research on using isopropanol as a solvent found it advantageous for the electrochemical oxidation of p-xylene, leading to the production of 1,4-bis(methoxymethyl) benzene or 1-dimethoxymethyl-4-methyl benzene. This demonstrates the compound's potential use in electrochemistry and as a gasoline additive (Zhang et al., 2009).

Polymer Chemistry

The synthesis of poly(silphenylenesiloxane)s with epoxy side functional groups involved the use of benzene derivatives. This highlights the compound's role in the creation of new polymers with potential applications in various industries (Xue & Kawakami, 2007).

Crystallographic Studies

In crystallography, the compound's derivatives have been examined to understand their molecular geometry, vibrational frequencies, and absorption spectra, contributing to a deeper understanding of their properties (Li, Geng, He, & Cui, 2013).

Phase Transfer Catalyzed Reactions

Benzene derivatives were used in phase transfer Pd(0) catalyzed polymerization reactions, indicating the compound's relevance in facilitating complex chemical reactions (Pugh & Percec, 1990).